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Compound of Interest

Compound Name: Methyl salicylate

Cat. No.: B3428682

Introduction

Methyl salicylate, commonly known as oil of wintergreen, is an organic ester naturally
produced by various plant species. It is widely recognized for its characteristic minty aroma and
is extensively used in the food and fragrance industries, as well as in topical analgesics for its
pain-relieving properties.[1][2] The synthesis of methyl salicylate is a classic example of the
Fischer esterification, a condensation reaction between a carboxylic acid and an alcohol.[3][4]
In this process, salicylic acid reacts with methanol to produce methyl salicylate and water.[4]

The reaction rate for Fischer esterification at room temperature is typically very slow. To
achieve a practical rate of synthesis, a strong acid catalyst is required.[1][5][6] Concentrated
sulfuric acid (H2S0a4) is a commonly used and effective catalyst for this purpose.[2][4]

Role of Sulfuric Acid as a Catalyst
Sulfuric acid plays a crucial dual role in the synthesis of methyl salicylate:

 Increases Electrophilicity: The primary catalytic function of sulfuric acid is to protonate the
carbonyl oxygen of the salicylic acid's carboxylic group.[1][4][7] This protonation makes the
carbonyl carbon significantly more electrophilic and, therefore, more susceptible to
nucleophilic attack by the hydroxyl group of methanol.[1][5][7]

e Lowers Activation Energy: By facilitating the formation of a more stable tetrahedral
intermediate, the acid catalyst lowers the overall activation energy of the reaction.[1][7] It
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also aids in the subsequent elimination of a water molecule, which is a poor leaving group,

by allowing it to leave as a more stable H2O molecule.[2][7]

The overall reaction is reversible.[1][5][8] To maximize the yield of the ester, the equilibrium

must be shifted toward the products. This is typically achieved by using a large excess of one

of the reactants, usually methanol, or by removing water from the reaction mixture as it is

formed.[1][5][7]]8]

Quantitative Data

The following tables summarize typical reaction parameters and physical properties for the

synthesis of methyl salicylate using sulfuric acid as a catalyst, as compiled from various

laboratory protocols.

Table 1: Summary of Reaction Conditions and Yields

Conc.

Salicylic Methanol G Temperat Time Reported Referenc
2 4
Acid (g) (mL) ure (°C) (min) Yield (%) e
(mL)
Not
0.65 2.0 0.75 ~80 75 N [7
specified
Not
0.65 10.0 0.75 ~100 75 B [1]
specified
Not Not
4.9 12.5 N Reflux N 64.8 [2]
specified specified
Not
B 125 5.0 Reflux 45 94.3 [3]
specified
Not
27.6 30.0 10.0 (93%)  Reflux 90 N [9]
specified
13.0 (from Not
B ~60 ~10.0 ~60 60 N [10]
Aspirin) specified

Table 2: Physical and Spectroscopic Data for Methyl Salicylate
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Property Value Reference
Molecular Formula CsHsOs3 [4]

Molar Mass 152.15 g/mol [2]

Density 1.1825 g/mL [10]

Melting Point -8.3°C [10]

Boiling Point 223 °C [11]

IR Carbonyl Stretch (C=0) 1653.64 cm™! [2]

IR Hydroxyl Stretch (O-H) 3233-3000 cm™? [2]

Reaction Mechanism and Experimental Workflow

The diagrams below illustrate the chemical mechanism and the general laboratory workflow for
the synthesis.
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1. Protonation of 2. Nucleophilic Attack 3. Tetrahedral 4. Proton Transfer 5. Elimination of 6. Deprotonation
Carbonyl Oxygen by Methanol Intermediate ' Water - Dep

Figure 1: Reaction Mechanism of Fischer Esterification
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1. Mix Reactants
(Salicylic Acid, Methanol,
H2S04)

2. Heat Under Reflux
(e.g., 60-100°C for 45-90 min)

3. Cool Reaction Mixture

4. Quench & Extract

(Add water and an organic solvent,
e.g., CHzClz)

!

5. Wash Organic Layer
(5% Sodium Bicarbonate Solution

to remove unreacted acid)

6. Dry Organic Layer
(Anhydrous Na2S0a)

7. Evaporate Solvent

8. Characterize Product
(Methyl Salicylate)

Figure 2: Experimental Workflow for Methyl Salicylate Synthesis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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salicylate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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